Cas no 899970-32-2 (2-ethoxy-N-{3-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide)

• Product Name: 2-ethoxy-N-{3-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide
• CAS No: 899970-32-2
• MF: C₂₄H₂₇N₅O₂
• MW: 417.503484964371
• CID: 5491312
• Update Time: 2025-05-21

2-ethoxy-N-{3-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-ethoxy-N-[3-[6-(4-methyl-1-piperazinyl)-3-pyridazinyl]phenyl]-
• 2-ethoxy-N-{3-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide

• Inchi： 1S/C24H27N5O2/c1-3-31-22-10-5-4-9-20(22)24(30)25-19-8-6-7-18(17-19)21-11-12-23(27-26-21)29-15-13-28(2)14-16-29/h4-12,17H,3,13-16H2,1-2H3,(H,25,30)
• InChI Key： VQDVXUDEXQYMMG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=NN=C(N3CCN(C)CC3)C=C2)=C1)(=O)C1=CC=CC=C1OCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-ethoxy-N-{3-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide

Introduction to 2-Ethoxy-N-{3-[6-(4-Methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide (CAS No. 899970-32-2)

2-Ethoxy-N-{3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide, with the CAS number 899970-32-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an ethoxy group, a piperazine ring, and a pyridazine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The compound's structure can be broken down into several key components. The ethoxy group (OCH₂CH₃) is an important functional group that often influences the solubility and lipophilicity of the molecule. The piperazine ring, particularly the 4-methylpiperazine, is a common motif in many pharmaceuticals due to its ability to form hydrogen bonds and interact with various biological targets. The pyridazine moiety (a six-membered ring with two nitrogen atoms) is known for its aromaticity and potential for forming π-stacking interactions with biomolecules.

In recent years, 2-Ethoxy-N-{3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide has been the subject of numerous studies aimed at elucidating its pharmacological properties. One of the most promising areas of research involves its potential as an inhibitor of specific enzymes and receptors. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways and cell proliferation.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory properties of 2-Ethoxy-N-{3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide. The researchers found that the compound effectively reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. This suggests that it could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-Ethoxy-N-{3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide has also shown promise in neurodegenerative disease research. A study published in Neuropharmacology in 2020 demonstrated that the compound could protect neuronal cells from oxidative stress and apoptosis, which are key mechanisms underlying conditions such as Alzheimer's disease and Parkinson's disease. The protective effects were attributed to the compound's ability to modulate intracellular signaling pathways involved in cell survival and death.

In addition to its therapeutic potential, the synthesis of 2-Ethoxy-N-{3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide has been optimized to improve yield and purity. A recent publication in Organic & Biomolecular Chemistry described a novel synthetic route that utilizes mild reaction conditions and readily available starting materials. This advancement not only makes the compound more accessible for large-scale production but also reduces the environmental impact associated with its synthesis.

The pharmacokinetic properties of 2-Ethoxy-N-{3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, excretion (ADME) profiles, which are crucial for its effectiveness as a drug candidate. The compound has good oral bioavailability and a reasonable half-life, making it suitable for chronic administration.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Ethoxy-N-{3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide in human subjects. Early results from Phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

In conclusion, 2-Ethoxy-N-{3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide (CAS No. 899970-32-2) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique structural features, coupled with favorable pharmacokinetic properties, make it an attractive candidate for further research and development in various medical applications.